2-[Methyl(methylsulfonyl)amino]-1,3-oxazole-4-carboxylic acid

• Molecular Formula: C6H8N2O5S
• Molecular Weight: 220.21 g/mol
• IUPAC Name: 2-[methyl(methylsulfonyl)amino]-1,3-oxazole-4-carboxylic acid
• InChI: InChI=1S/C6H8N2O5S/c1-8(14(2,11)12)6-7-4(3-13-6)5(9)10/h3H,1-2H3,(H,9,10)
• InChI Key: BDVSXBIAKOPTKC-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=NC(=CO1)C(=O)O)S(=O)(=O)C

Description

2-[Methyl(methylsulfonyl)amino]-1,3-oxazole-4-carboxylic acid is a useful research compound. Its molecular formula is C6H8N2O5S and its molecular weight is 220.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 50 ml round bottom flask was added (61 mg, 0.2457 mmoles) ethyl 2-[methyl(methylsulfonyl)amino]-1,3-oxazole-4-carboxylate, (51.5 mg, 1.2274 mmoles, 5.0 eq.) lithium hydroxide, (2.5 ml) tetrahydrofuran and (1.5 ml) water. The reaction was agitated at ambient temperature for ˜2 hours. The reaction was complete by electrospray mass spec. The reaction was worked up by adding (5 ml) 1N HCl and then extracting with ethyl acetate. The organic layer was washed with water and brine and then dried with magnesium sulfate. The solution was then evaporated to dryness, leaving (44.6 mg) of 2-[methyl(methylsulfonyl)amino]-1,3-oxazole-4-carboxylic acid.